Cas no 2386661-13-6 (5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide)

• Product Name: 5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide
• CAS No: 2386661-13-6
• MW: 0
• CID: 4755915
• Update Time: 2025-10-28

5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on 5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide

Introduction to 5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide (CAS No: 2386661-13-6)

5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide, identified by the CAS number 2386661-13-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amides, characterized by its structural framework that includes a benzamide core substituted with functional groups that enhance its biological activity. The presence of both hydroxyl and amino groups in its molecular structure suggests potential roles in various biochemical pathways, making it a subject of intense research interest.

The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, often associated with analgesic, anti-inflammatory, and antimicrobial properties. In the case of 5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide, the additional hydroxyl and benzylamino substituents introduce further complexity, which may modulate its interactions with biological targets. This compound’s unique structural features make it a promising candidate for drug discovery, particularly in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have indicated that the hydroxyl groups in 5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide could engage in hydrogen bonding with polar residues in protein targets, while the benzylamino group may contribute to hydrophobic interactions. These insights are crucial for designing derivatives with enhanced efficacy and reduced side effects.

Moreover, the synthesis of 5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide has been optimized through multi-step organic reactions, leveraging modern catalytic methods to improve yield and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the benzylamino side chain, ensuring high regioselectivity and functional group tolerance. Such synthetic methodologies are essential for scalable production, which is critical for preclinical and clinical studies.

In the realm of drug discovery, 5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide has been investigated for its potential applications in treating various diseases. Preliminary in vitro studies have demonstrated its ability to inhibit certain enzymes implicated in inflammatory responses, suggesting a possible role in managing conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with DNA-binding proteins has been explored, indicating potential anticancer properties.

The development of high-throughput screening (HTS) platforms has accelerated the process of identifying bioactive compounds like 5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide. These platforms allow for rapid testing of large libraries of compounds against numerous biological targets, thereby streamlining the drug discovery pipeline. The integration of machine learning algorithms into HTS has further enhanced the precision of hit identification, reducing false positives and improving the overall efficiency.

Another area where 5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide shows promise is in combination therapy. By demonstrating synergistic effects when paired with other drugs, this compound could offer therapeutic advantages over single-agent treatments. For instance, studies have suggested that its ability to modulate enzyme activity may complement existing therapies used in oncology and immunology.

The pharmacokinetic properties of 5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide are also under investigation to ensure optimal delivery and efficacy. Researchers are exploring various formulations, including prodrugs and nanoparticles, to enhance bioavailability and target specificity. These efforts are supported by advances in biopharmaceutical analysis techniques, which allow for detailed characterization of drug absorption, distribution, metabolism, and excretion (ADME) profiles.

Environmental considerations play a significant role in modern drug development. The synthesis and application of 5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide adhere to green chemistry principles, minimizing waste generation and hazardous exposures. Solvent recovery systems and catalytic processes that reduce energy consumption are being implemented to align with sustainable practices.

The regulatory landscape for novel compounds like 5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide is stringent but well-established. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that safety and efficacy are rigorously evaluated before clinical use. This regulatory framework fosters innovation while protecting public health.

In conclusion,5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide (CAS No: 2386661-13-6) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies continue to uncover its potential applications across multiple therapeutic areas, driven by interdisciplinary collaborations between chemists, biologists, and clinicians. As research progresses,5-(2-(Benzylamino)-1-hydroxyethyl)-2-hydroxybenzamide may emerge as a key component in next-generation treatments.